Cas no 215928-65-7 (6-tert-Butyl-3H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 6-tert-Butyl-3H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 215928-65-7
• MF: C₁₀H₁₂N₂OS
• MW: 208.280080795288
• MDL: MFCD01570181
• CID: 1109088
• PubChem ID: 135400705
• Update Time: 2025-04-20

6-tert-Butyl-3H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-tert-Butyl-3H-thieno[3,2-d]pyrimidin-4-one
• 6-(2-Methyl-2-propanyl)thieno[3,2-d]pyrimidin-4(3H)-one
• Maybridge3_001730
• CHEMBL2029511
• DB-108164
• 6-tert-Butyl-thieno[3,2-d]pyrimidin-4-ol
• FS-1503
• 6-tert-butylthieno[3,2-d]pyrimidin-4(3H)-one
• 215928-65-7
• 6-tert-butyl-3h,4h-thieno[3,2-d]pyrimidin-4-one
• 6-(tert-Butyl)thieno[3,2-d]pyrimidin-4(3H)-one
• CS-0088188
• AKOS024015397
• AS-8976
• 6-tert-Butylthieno[3,2-d]pyrimidin-4(1H)-one, AldrichCPR
• MFCD01570181
• AKOS009328363
• CCG-240385
• 1H,4H-6-t-Butylthieno[3,2-d]pyrimidin-4-one
• CHEBI:190575
• IDI1_013117
• HMS1435O14
• AMEMLELAMQEAIA-UHFFFAOYSA-N
• 6-(tert-Butyl)thieno[3,2-d]pyrimidin-4-ol
• BDBM50384062
• SCHEMBL4421700

• MDL： MFCD01570181
• Inchi： 1S/C10H12N2OS/c1-10(2,3)7-4-6-8(14-7)9(13)12-5-11-6/h4-5H,1-3H3,(H,11,12,13)
• InChI Key： AMEMLELAMQEAIA-UHFFFAOYSA-N
• SMILES： S1C2C(NC=NC=2C=C1C(C)(C)C)=O

Computed Properties

• Exact Mass: 208.06703418g/mol
• Monoisotopic Mass: 208.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines